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Compound of Interest

Ethyl 2-amino-3-phenylpropanoate
Compound Name:
hydrochloride

Cat. No.: B012878

An In-depth Technical Guide to Ethyl 2-amino-3-phenylpropanoate Hydrochloride

For researchers, scientists, and professionals in drug development, a thorough understanding
of chemical reagents is paramount. This guide provides a comprehensive overview of Ethyl 2-
amino-3-phenylpropanoate hydrochloride, a key building block in peptide synthesis and a
compound of interest for various pharmaceutical applications. This document details its
chemical identity, physicochemical properties, relevant experimental protocols, and potential
applications.

Chemical Identification

Ethyl 2-amino-3-phenylpropanoate hydrochloride is the hydrochloride salt of the ethyl ester
of the amino acid phenylalanine. It exists as different stereoisomers, primarily the L-form (S-
enantiomer) and the D-form (R-enantiomer), which have distinct CAS numbers and properties.
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L-Phenylalanine ethyl ester

D-Phenylalanine ethyl ester

Identifier ) )
hydrochloride hydrochloride
CAS Number 3182-93-2[1][2][3][4] 63060-94-6[5][6]
L-Phe-OEt-HCI, Ethyl L- )
) _ D-Phenylalanine ethyl ester
phenylalaninate hydrochloride, )
) HCI, (R)-Ethyl 2-amino-3-
(S)-Ethyl 2-amino-3-
Synonyms phenylpropanoate
phenylpropanoate .
) hydrochloride, H-D-Phe-
hydrochloride, H-Phe-
OEt.HCI[5]
OEt.HCI[1][3]
ethyl (2S)-2-amino-3- ethyl (2R)-2-amino-3-
IUPAC Name phenylpropanoate;hydrochlorid  phenylpropanoate;hydrochlorid

e[3]

e[5]

Physicochemical Properties

The properties of Ethyl 2-amino-3-phenylpropanoate hydrochloride are summarized below.

The data primarily corresponds to the more common L-enantiomer.

Property

Value

Reference

Molecular Formula

C11H16CINO2 or
C11H1sNO2-HCI

[1](2][5][6]

Molecular Weight 229.70 g/mol 31516171
White powder or fine needle-

Appearance , , . [1][2][4]
like crystalline solid

Melting Point 150-160 °C [1]

Optical Rotation ([a]D2°)

-8 + 1° (=2 in H20)

[1]

Solubility

Soluble in methanol and water

[4]

Purity

Typically 298%

[1](6]

Storage Conditions

Store at 0-8 °C or room

temperature

[1]14](6]
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Experimental Protocols

Detailed methodologies are crucial for the successful application of this compound in research.
Below is a relevant synthesis protocol.

Synthesis of L-Phenylalanine Ethyl Ester Hydrochloride

This protocol describes the direct esterification of L-phenylalanine using ethanol and a
chlorinating agent.

Materials:

L-Phenylalanine

Ethanol (EtOH)

Trimethylsilyl chloride (TMSCI)

Ethyl acetate (EtOAC) - for workup
Procedure:
e Suspend L-Phenylalanine (e.g., 5 g, 30 mmol) in ethanol (30 mL).[4]

e Add Trimethylsilyl chloride (TMSCI) (e.g., 6.915 mL, 54 mmol) to the suspension at room
temperature.[4]

« Fit the reaction vessel with a reflux condenser and heat the mixture to 80°C.[4]
 Allow the reaction to stir overnight at this temperature.[4]

 After the reaction is complete, cool the mixture to room temperature.[4]

o Concentrate the reaction mixture under reduced pressure to obtain a residue.[4]

e The resulting residue can be taken up in a solvent like ethyl acetate for further purification if
necessary.[4]

Below is a workflow diagram illustrating this synthesis process.
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Caption: Synthesis workflow for L-Phenylalanine Ethyl Ester Hydrochloride.
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Applications in Drug Development and Research

Ethyl 2-amino-3-phenylpropanoate hydrochloride serves as a valuable building block in
several areas:

o Peptide Synthesis: As a derivative of the amino acid phenylalanine, it is a crucial starting
material for the synthesis of peptides and proteins. Its ester group provides a convenient
handle for peptide coupling reactions.[1]

e Pharmaceutical Synthesis: It acts as a precursor in the creation of various pharmaceutical
compounds. Due to its relationship with phenylalanine, an essential amino acid involved in
neurotransmitter production, it is particularly useful in developing drugs that target
neurological disorders.[1]

» Nutritional Supplements: The compound is explored for its potential inclusion in dietary
supplements aimed at enhancing mood and supporting cognitive function.[1]

Safety and Handling

Standard laboratory safety precautions should be observed when handling this compound. It
may cause skin, eye, and respiratory tract irritation.[2] It is advisable to handle the compound in
a well-ventilated area and use personal protective equipment such as gloves and safety
glasses. The material is generally stable under normal temperatures and pressures.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. chemimpex.com [chemimpex.com]

e 2. L-Phenylalanine ethyl ester hydrochloride(3182-93-2)MSDS Melting Point Boiling Density
Storage Transport [m.chemicalbook.com]

o 3. Ethyl L-phenylalaninate hydrochloride | C11H16CINO2 | CID 165085 - PubChem
[pubchem.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b012878?utm_src=pdf-body
https://www.chemimpex.com/products/03120
https://www.chemimpex.com/products/03120
https://www.chemimpex.com/products/03120
https://m.chemicalbook.com/ProductMSDSDetailCB0776127_EN.htm
https://www.echemi.com/products/pid_Seven23968-ethyll-phenylalaninatehydrochloride.html
https://www.benchchem.com/product/b012878?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/03120
https://m.chemicalbook.com/ProductMSDSDetailCB0776127_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB0776127_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-L-phenylalaninate-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-L-phenylalaninate-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 4. echemi.com [echemi.com]

e 5. lookchem.com [lookchem.com]

e 6. calpaclab.com [calpaclab.com]

e 7.chemscene.com [chemscene.com]

 To cite this document: BenchChem. [Ethyl 2-amino-3-phenylpropanoate hydrochloride CAS
number and synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b012878#ethyl-2-amino-3-phenylpropanoate-
hydrochloride-cas-number-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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